Cas no 94987-10-7 (Gypenoside LI)

Gypenoside LI structure

Product Name:Gypenoside LI

CAS No:94987-10-7

MF:C₄₂H₇₂O₁₄

MW:801.0126953125

CID:813786

PubChem ID:76317290

Update Time:2024-10-25

Gypenoside LI Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranoside, (2a,3b,12b,20R)-2,12,20-trihydroxydammar-24-en-3-yl 2-O-b-D-glucopyranosyl-
- (2α,3β,12β,20R)-2,12,20-Trihydroxydammar-24-en-3-yl 2-O-β-D-glucopyranosyl-β-D-glucopyranoside (ACI)
- D
- Gypenoside LI
- 94987-10-7
- HY-N8207
- beta-D-Glucopyranoside, (2alpha,3beta,12beta,20R)-2,12,20-trihydroxydammar-24-en-3-yl 2-O-beta-D-glucopyranosyl-
- AKOS040761812
- E88797
- CHEMBL3099606
- (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-2-[[(2R,3R,5R,8R,9R,10R,12R,13R,14R,17S)-2,12-Dihydroxy-17-[(2R)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- DA-73973
- CS-0140304
- (2S,3R,4S,5S,6R)-2-((2R,3R,4S,5S,6R)-2-(((2R,3R,5R,8R,9R,10R,12R,13R,14R,17S)-2,12-dihydroxy-17-((2R)-2-hydroxy-6-methylhept-5-en-2-yl)-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-yl)oxy)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- MS-31474
- DTXSID601317573
- Inchi： 1S/C42H72O14/c1-20(2)10-9-13-42(8,52)21-11-14-41(7)28(21)22(45)16-27-39(5)17-23(46)35(38(3,4)26(39)12-15-40(27,41)6)56-37-34(32(50)30(48)25(19-44)54-37)55-36-33(51)31(49)29(47)24(18-43)53-36/h10,21-37,43-52H,9,11-19H2,1-8H3/t21-,22+,23+,24+,25+,26-,27+,28-,29+,30+,31-,32-,33+,34+,35-,36-,37-,39-,40+,41+,42+/m0/s1
- InChI Key： LTJZMSTVPKBWKB-XUYZQZLKSA-N
- SMILES： C[C@@]12CC[C@H]3C([C@H]([C@@H](C[C@]3(C)[C@H]1C[C@@H](O)[C@@H]1[C@H](CC[C@@]21C)[C@@](O)(C)CC/C=C(\C)/C)O)O[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)(C)C

Computed Properties

Exact Mass: 800.49220697g/mol
Monoisotopic Mass: 800.49220697g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 56
Rotatable Bond Count: 10
Complexity: 1410
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 21
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 239Å²

Gypenoside LI Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0140304-5mg	Gypenoside LI	94987-10-7	98.29%	5mg	$450.0	2022-04-26
MedChemExpress	HY-N8207-5mg	Gypenoside LI	94987-10-7	98.29%	5mg	￥3200	2025-04-15
Chengdu Biopurify Phytochemicals Ltd	BP4525-5mg	Gypenoside LI	94987-10-7	98%	5mg	$290	2023-09-19
TargetMol Chemicals	TN4177-10 mg	Gypenoside LI	94987-10-7	98%	10mg	￥ 3,420	2023-07-11
TargetMol Chemicals	TN4177-1 mL * 10 mM (in DMSO)	Gypenoside LI	94987-10-7	98%	1 mL * 10 mM (in DMSO)	￥ 3,520	2023-07-11
MedChemExpress	HY-N8207-1mg	Gypenoside LI	94987-10-7	98.29%	1mg	￥1200	2025-04-15
MedChemExpress	HY-N8207-10mg	Gypenoside LI	94987-10-7	98.29%	10mg	￥5200	2025-04-15
TargetMol Chemicals	TN4177-10mg	Gypenoside LI	94987-10-7		10mg	￥ 3420	2024-07-20
TargetMol Chemicals	TN4177-1 ml * 10 mm	Gypenoside LI	94987-10-7		1 ml * 10 mm	￥ 3520	2024-07-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_9250667-10mg	Gypenoside LI, 98%, from Herba gynostemmatis pentaphylli	94987-10-7	98%	10mg	¥4560.00	2025-04-11